Cas no 6051-67-8 (2-(4-Carboxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(4-Carboxyphenyl)-2-oxoacetic acid
• CAS No: 6051-67-8
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 525259
• Update Time: 2023-08-03

2-(4-Carboxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-carboxy-a-oxo-
• Terephthalonicacid (8CI)
• 4-(carboxycarbonyl)benzoic acid
• 2-(4-Carboxyphenyl)-2-oxoacetic acid
• Benzeneacetic acid, 4-carboxy-alpha-oxo-

• Inchi： 1S/C9H6O5/c10-7(9(13)14)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,11,12)(H,13,14)
• InChI Key： HZUNZWYHHZWZHB-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 0.9
• Topological Polar Surface Area: 91.7